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Compound of Interest

Compound Name: Oxytetracycline calcium

Cat. No.: B10787090

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antibacterial specificity of oxytetracycline
calcium against other tetracycline alternatives, supported by experimental data. The
information is intended to assist researchers in making informed decisions for their
experimental designs and drug development pipelines.

Mechanism of Action: A Broad-Spectrum Approach

Oxytetracycline is a broad-spectrum antibiotic belonging to the tetracycline class.[1][2][3][4] Its
primary mechanism of action involves the inhibition of protein synthesis in both Gram-positive
and Gram-negative bacteria.[1] Oxytetracycline achieves this by binding to the 30S ribosomal
subunit of the bacterial ribosome, which in turn prevents the attachment of aminoacyl-tRNA to
the ribosomal acceptor (A) site. This action effectively halts the elongation of the polypeptide
chain, thereby inhibiting bacterial growth and replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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